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Compound of Interest

Compound Name: Diisoamylamine

Cat. No.: B1670623 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed procedures and safety information for the handling

and storage of Diisoamylamine (CAS: 544-00-3). Adherence to these protocols is crucial to

minimize risks and ensure a safe laboratory environment. Diisoamylamine is a flammable,

corrosive, and toxic secondary amine, and proper safety precautions are mandatory.[1]

Hazard Identification and Data
Diisoamylamine, also known as Diisopentylamine or 3-methyl-N-(3-methylbutyl)-1-

butanamine, is a colorless to pale yellow liquid with a characteristic amine odor.[2] It poses

significant health and safety risks.

Table 1: Summary of Safety Data for Diisoamylamine
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Property Data Reference(s)

Molecular Formula C₁₀H₂₃N [1]

Molecular Weight 157.30 g/mol [1]

Appearance Colorless to pale yellow liquid [2]

Odor Amine-like

Primary Hazards
Flammable, Corrosive, Acutely

Toxic, Irritant

GHS Hazard Statements

H226: Flammable liquid and

vapor.H301/H331: Toxic if

swallowed or if inhaled.H312:

Harmful in contact with

skin.H314: Causes severe skin

burns and eye damage.

Solubility

Soluble in ethanol, ethyl ether,

and chloroform. Slightly

soluble in water.

Personal Protective Equipment (PPE)
The use of appropriate PPE is essential to prevent exposure to Diisoamylamine. The selection

of PPE should be based on a thorough risk assessment of the specific procedures being

performed.

Eye and Face Protection: Chemical safety goggles are mandatory. In situations with a high

risk of splashing, a face shield should be worn in addition to goggles.

Skin Protection:

Gloves: Chemical-resistant gloves are required. Nitrile gloves may be suitable for

incidental contact, but for prolonged handling or immersion, heavier-duty gloves such as

butyl or neoprene should be considered. Always check the glove manufacturer's

compatibility data.
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Protective Clothing: A flame-resistant lab coat is the minimum requirement. For

procedures with a higher risk of splashing, chemical-resistant aprons or coveralls should

be worn.

Respiratory Protection: All handling of Diisoamylamine should be conducted in a well-

ventilated area, preferably within a certified chemical fume hood. If engineering controls are

not sufficient to maintain exposure below acceptable limits, a NIOSH-approved respirator

with an appropriate cartridge for organic vapors must be used in accordance with a

comprehensive respiratory protection program.

Protocols for Safe Handling
3.1. General Handling Precautions

Always work in a well-ventilated area, such as a chemical fume hood, to minimize inhalation

exposure.

Keep Diisoamylamine away from heat, sparks, open flames, and other ignition sources.

Use only non-sparking tools and equipment.

Ground and bond containers and receiving equipment to prevent static electricity buildup.

Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in areas where Diisoamylamine is handled.

Wash hands thoroughly after handling.

3.2. Experimental Protocol: Weighing and Transferring Diisoamylamine

Preparation:

Ensure the chemical fume hood is functioning correctly.

Gather all necessary equipment: Diisoamylamine container, receiving vessel, balance,

and appropriate transfer tools (e.g., pipette, syringe).
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Don the required PPE as outlined in Section 2.

Procedure:

Place the balance inside the chemical fume hood.

Carefully open the Diisoamylamine container, being aware of any potential pressure

buildup.

Slowly and carefully transfer the required amount of Diisoamylamine to the receiving

vessel.

Clean any minor drips or spills immediately with a suitable absorbent material.

Securely close both the source and receiving containers.

Post-Transfer:

Wipe down the work area within the fume hood.

Properly dispose of all contaminated materials, such as pipette tips and gloves, in a

designated hazardous waste container.

Remove PPE and wash hands thoroughly.

Protocols for Safe Storage
Store Diisoamylamine in a tightly closed container in a cool, dry, and well-ventilated area.

The storage area should be designated as a "flammables area" and be equipped with

appropriate fire suppression systems.

Keep away from heat, sparks, and open flames.

Store away from incompatible materials, such as strong oxidizing agents, acids, acid

anhydrides, and acid chlorides.

Maintain an accurate inventory of the amount of Diisoamylamine in storage.
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Emergency Procedures
5.1. First Aid Measures

Inhalation: Remove the individual to fresh air and keep them in a position comfortable for

breathing. Seek immediate medical attention.

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin with

large amounts of water for at least 15 minutes. Seek immediate medical attention.

Eye Contact: Immediately rinse the eyes with plenty of water for at least 15 minutes, holding

the eyelids open. Remove contact lenses if present and easy to do. Continue rinsing. Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.

5.2. Spill Response

Small Spills:

Evacuate non-essential personnel from the area.

Ensure the area is well-ventilated.

Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g.,

vermiculite, sand).

Carefully collect the absorbed material using non-sparking tools and place it in a sealed,

labeled hazardous waste container.

Decontaminate the spill area.

Large Spills:

Immediately evacuate the area and alert others.

Activate the nearest fire alarm and contact emergency services.
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If it is safe to do so, ensure the area is ventilated and remove ignition sources.

Mandatory Visualizations

Initial Assessment Response Actions

Cleanup and Decontamination
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Caption: Workflow for responding to a Diisoamylamine spill.
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Caption: Hierarchy of control measures for safe chemical handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1670623#safe-handling-and-storage-procedures-for-
diisoamylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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